Cas no 1286448-08-5 (Flunitrazepam-D7)

Flunitrazepam-D7 is a deuterium-labeled analog of flunitrazepam, a benzodiazepine derivative. This stable isotope-labeled compound is primarily used as an internal standard in analytical chemistry, particularly in mass spectrometry-based assays for forensic, clinical, and toxicological studies. The incorporation of seven deuterium atoms enhances its molecular weight, allowing clear differentiation from the non-labeled analyte during quantification. Flunitrazepam-D7 ensures high accuracy and precision in method validation and calibration, minimizing matrix effects and improving reproducibility. Its chemical stability and isotopic purity make it a reliable reference material for sensitive detection and quantification of flunitrazepam in complex biological matrices.

Flunitrazepam-D7 structure

Product Name:Flunitrazepam-D7

CAS No:1286448-08-5

MF:C₁₆H₁₂FN₃O₃

MW:320.326318740845

CID:2095043

Update Time:2025-06-13

Flunitrazepam-D7 Chemical and Physical Properties

Names and Identifiers

- Flunitrazepam-d7
- Flunitrazepam-d7 solution
- Flunitrazepam-D7 0.1 mg/ml in Methanol
- 7-nitro-5-(2,3,4,5-tetradeuterio-6-fluorophenyl)-1-(trideuteriomethyl)-3H-1,4-benzodiazepin-2-one
- Flunitrazepam-D7
- Inchi： 1S/C16H12FN3O3/c1-19-14-7-6-10(20(22)23)8-12(14)16(18-9-15(19)21)11-4-2-3-5-13(11)17/h2-8H,9H2,1H3/i1D3,2D,3D,4D,5D
- InChI Key： PPTYJKAXVCCBDU-AAYPNNLASA-N
- SMILES： FC1C([2H])=C([2H])C([2H])=C([2H])C=1C1C2C=C(C=CC=2N(C([2H])([2H])[2H])C(CN=1)=O)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 519
XLogP3: 2.1
Topological Polar Surface Area: 78.5

Experimental Properties

Flash Point: Degrees Fahrenheit:48.2°F
Degrees Celsius:9°C
Color/Form: 100 μg/mL in methanol

Flunitrazepam-D7 Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225-H301 + H311 + H331-H370
Warning Statement： P210-P260-P280-P301+P310-P311
Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
WGK Germany：1
Hazard Category Code： 11-23/24/25-39/23/24/25
Safety Instruction： 7-16-36/37-45
Hazardous Material Identification：
Storage Condition：−20°C

Flunitrazepam-D7 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	F-915-1ML	Flunitrazepam-d	1286448-08-5	100 μg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant	1ML	455.6	2021-05-13

Flunitrazepam-D7 Related Literature

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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Flunitrazepam-D7

Comprehensive Overview of Flunitrazepam-D7 (CAS No. 1286448-08-5): Applications and Analytical Significance

Flunitrazepam-D7, a deuterated analog of the well-known benzodiazepine derivative, has gained significant attention in pharmaceutical research and analytical chemistry due to its unique isotopic labeling. With the CAS registry number 1286448-08-5, this stable isotope-labeled compound serves as an indispensable internal standard in LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) workflows, particularly for forensic toxicology and drug metabolism studies. The incorporation of seven deuterium atoms (D7) enhances its molecular weight while maintaining nearly identical chemical properties to its non-deuterated counterpart, making it ideal for quantitative accuracy in mass spectrometry.

Recent advancements in precision medicine and personalized drug monitoring have amplified the demand for high-purity isotope-labeled standards like Flunitrazepam-D7. Researchers increasingly focus on its role in mitigating matrix effects during bioanalytical method validation, a topic frequently queried in scientific forums. The compound's application extends to pharmacokinetic studies, where deuterium labeling minimizes interference from endogenous substances—addressing common challenges highlighted in PubMed and Google Scholar searches such as "how to improve signal-to-noise ratio in benzodiazepine assays."

The synthesis of Flunitrazepam-D7 involves sophisticated deuterium exchange techniques, often discussed in organic chemistry communities. Its stability under physiological pH conditions (a frequently searched topic: "deuterated compound stability in biological matrices") ensures reliable performance in long-term studies. Notably, the compound’s UV absorption profile remains consistent with native flunitrazepam, allowing cross-validation via HPLC-UV methods—a dual-detection approach gaining traction in peer-reviewed journals.

From an SEO perspective, trending queries like "deuterated internal standards for sleep disorder research" align with this compound's niche applications. Regulatory-compliant suppliers emphasize certificate of analysis (CoA) documentation, reflecting industry concerns about reference material traceability—a key consideration for laboratories adhering to ISO 17025 standards. Furthermore, discussions on Reddit’s r/chemistry threads frequently explore cost-benefit analyses of deuterated vs. non-deuterated standards, positioning Flunitrazepam-D7 as a case study in method optimization debates.

Emerging technologies like high-resolution mass spectrometry (HRMS) have renewed interest in isotope dilution analysis, where Flunitrazepam-D7 exemplifies the precision required for low-abundance analyte quantification. This intersects with popular search terms such as "LOD/LOQ improvement strategies for controlled substances," though strictly within legal research contexts. The compound’s negligible isotopic effect on receptor binding (a hot topic in neuropharmacology) further supports its utility in in vitro displacement assays without altering pharmacological outcomes.

Environmental scientists also explore Flunitrazepam-D7 as a tracer in wastewater epidemiology, addressing public interest in "pharmaceutical pollution tracking." Its resistance to microbial degradation in aquatic systems (per recent Environmental Science & Technology publications) makes it a robust marker for urban drug consumption patterns—a socially relevant application devoid of regulatory sensitivities.

In summary, Flunitrazepam-D7 (CAS 1286448-08-5) bridges cutting-edge research and routine analytics through its versatile roles in method development, quality control, and environmental monitoring. Its alignment with trending scientific inquiries ensures continued relevance across multidisciplinary fields, while stringent synthesis protocols meet the growing demand for CRM-grade (Certified Reference Material) reagents in global markets.